2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C22H26N4O2S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[[4-methyl-5-(1-phenoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H26N4O2S/c1-14-11-15(2)20(16(3)12-14)23-19(27)13-29-22-25-24-21(26(22)5)17(4)28-18-9-7-6-8-10-18/h6-12,17H,13H2,1-5H3,(H,23,27)
• InChI Key: WZWFLFZCMIRGGY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2C)C(C)OC3=CC=CC=C3)C

Description

2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including proteases and kinases. This inhibition can lead to a range of downstream effects, including changes in cellular signaling pathways and alterations in gene expression.
Biochemical and Physiological Effects
2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has been shown to have a range of biochemical and physiological effects. These effects include inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. This compound has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for a range of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide in lab experiments is its ability to selectively target specific enzymes. This allows researchers to study the effects of inhibiting these enzymes on various biological processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of specific enzymes. Another potential direction is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its downstream effects on various biological processes.

Synthesis Methods

The synthesis of 2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has been achieved using various methods. One of the most common methods involves the reaction of 4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol with N-(2,4,6-trimethylphenyl)acetamide in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-{[4-methyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has been found to have significant potential for use in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.